Cas no 1201437-14-0 (5-tert-butyl-1-(4-tert-butylphenyl)-4-methyl-pyrazole-3-carboxyli C Acid)

• Product name: 5-tert-butyl-1-(4-tert-butylphenyl)-4-methyl-pyrazole-3-carboxyli C Acid
• CAS No: 1201437-14-0
• MF: C₁₉H₂₆N₂O₂
• MW: 314.421945095062
• CID: 1209142
• PubChem ID: 45790413

5-tert-butyl-1-(4-tert-butylphenyl)-4-methyl-pyrazole-3-carboxyli C Acid Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-1-(4-tert-butylphenyl)-4-methyl-pyrazole-3-carboxyli C Acid
• 5-tert-butyl-1-(4-tert-butylphenyl)-4-methyl-1h-pyrazole-3-carboxylic acid
• 1201437-14-0

• Inchi： InChI=1S/C19H26N2O2/c1-12-15(17(22)23)20-21(16(12)19(5,6)7)14-10-8-13(9-11-14)18(2,3)4/h8-11H,1-7H3,(H,22,23)
• InChI Key： ABCAKWBQARCLQG-UHFFFAOYSA-N
• SMILES： CC1=C(N(N=C1C(=O)O)C2=CC=C(C=C2)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 314.199428076g/mol
• Monoisotopic Mass: 314.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.1Ų